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Cat. No.: B1388141

Introduction: The Strategic Importance of a Key
Building Block

4-(Aminomethyl)pyrimidine hydrochloride (CAS No. 1138011-17-2) is a heterocyclic amine
of significant interest to the pharmaceutical and life sciences industries. With a molecular
formula of CsHsCINs and a molecular weight of 145.59 g/mol , its structure provides a versatile
scaffold for the synthesis of complex bioactive molecules.[1] Its primary value lies in its role as
a key intermediate and building block in medicinal chemistry.

The pyrimidine core is a privileged structure, found in numerous FDA-approved drugs for
oncology, infectious diseases, and immunology.[2][3] Specifically, derivatives of 4-
(aminomethyl)pyrimidine are crucial in the synthesis of Vitamin B1 (Thiamin) and are explored
in the development of novel kinase inhibitors and other targeted therapeutics.[4][5][6] Given its
foundational role, the selection of a high-quality, reliable commercial supplier is a critical first
step that can profoundly impact research validity, experimental reproducibility, and the ultimate
success of a drug development campaign.

This guide provides a senior application scientist’s perspective on navigating the supplier
landscape for 4-(Aminomethyl)pyrimidine hydrochloride. It moves beyond a simple list of
vendors to offer a framework for evaluation, protocols for quality verification, and insights into
making an informed sourcing decision.
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Part 1: A Framework for Supplier Evaluation

Sourcing a chemical intermediate is not merely a procurement task; it is a risk management
exercise. The integrity of your research is directly linked to the quality of your starting materials.
A robust supplier qualification process is therefore essential.

Key Evaluation Pillars:

» Quality and Purity Specification: The most critical factor is the purity of the compound. Look
for suppliers that provide a guaranteed purity level, typically 97% or higher for research
applications.[7][8] Crucially, this claim must be backed by data. A reputable supplier will
provide a detailed Certificate of Analysis (CoA) with each batch, specifying the analytical
method used for purity determination (e.g., titration, NMR, HPLC) and the results.[8]

o Documentation and Transparency: Comprehensive documentation is non-negotiable. This
includes:

o Safety Data Sheet (SDS): Provides essential handling, storage, and safety information,
including hazard classifications like "Irritant".

o Certificate of Analysis (CoA): A lot-specific document detailing purity, appearance, and
other quality control parameters. Some suppliers, like Sigma-Aldrich, provide access to
representative CoAs on their websites.[9]

o Clear Specifications: The product webpage should clearly list specifications such as
melting point, appearance, and molecular formula.[7]

o Consistency and Scalability: For drug development professionals, lot-to-lot consistency is
paramount to ensure reproducible results. Furthermore, the supplier's ability to scale from
milligram research quantities to kilogram-scale production is a strategic advantage,
preventing the need to re-source and re-validate a supplier mid-project.[7][10]

o Supplier Type and Reputation: The landscape includes large, established manufacturers
(e.g., Thermo Fisher Scientific), specialized chemical synthesis companies (e.g., Matrix
Scientific), and online marketplaces (e.g., Echemi, Guidechem) that list numerous, often
international, traders and manufacturers.[1][7][10] While marketplaces offer competitive
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pricing, they often require more stringent due diligence from the buyer to verify the ultimate
source and quality.

Supplier Qualification Workflow Diagram

The following diagram illustrates a logical workflow for qualifying a new supplier for a critical
reagent like 4-(Aminomethyl)pyrimidine hydrochloride.
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ICoA Meets Specs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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